Cas no 1232407-41-8 (1-(2-Bromo-5-trifluoromethylphenyl)-ethanone)

• Product Name: 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone
• CAS No: 1232407-41-8
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• MDL: MFCD22493258
• CID: 4564047
• PubChem ID: 57458796
• Update Time: 2025-11-02

1-(2-Bromo-5-trifluoromethylphenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-(trifluoromethyl)phenyl)ethanone
• 1-[2-bromo-5-(trifluoromethyl)phenyl]ethanone
• 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone
• 1-(2-Bromo-5-trifluoromethyl-phenyl)-ethanone
• Ethanone, 1-[2-bromo-5-(trifluoromethyl)phenyl]-
• AMY17422
• W16639
• 1-[2-bromo-5-(trifluoromethyl)phenyl]ethan-1-one
• DB-201441
• A1-03888
• AKOS020197454
• 1-(2-bromo-5-(trifluoromethyl)phenyl)ethan-1-one
• EN300-1084746
• SCHEMBL151287
• MFCD22493258
• 2'-Bromo -5'-(trifluoromethyl)acetophenone
• 1232407-41-8
• AS-66766

• MDL： MFCD22493258
• Inchi： 1S/C9H6BrF3O/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-4H,1H3
• InChI Key： GBKOKZGIXQZTPC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1C(C)=O

Computed Properties

• Exact Mass: 265.95541g/mol
• Monoisotopic Mass: 265.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone

Comprehensive Guide to 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone (CAS 1232407-41-8): Properties, Applications, and Market Insights

1-(2-Bromo-5-trifluoromethylphenyl)-ethanone (CAS 1232407-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-trifluoromethylphenyl ketone derivative serves as a crucial building block in synthetic chemistry, particularly for developing novel active ingredients. With the increasing demand for fluorinated compounds in drug discovery, this chemical has become particularly relevant in addressing modern challenges in medicinal chemistry.

The molecular structure of 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone features both bromo and trifluoromethyl functional groups, which contribute to its unique reactivity profile. These moieties make it valuable for Suzuki coupling reactions and other cross-coupling transformations that are fundamental in creating complex molecular architectures. Researchers particularly value this compound for its potential in developing targeted therapies, aligning with current trends in personalized medicine.

In pharmaceutical applications, CAS 1232407-41-8 serves as a precursor for various biologically active molecules. The presence of both halogen and fluorine atoms enhances the metabolic stability and bioavailability of resulting compounds, addressing one of the key challenges in modern drug development. This aligns perfectly with the growing interest in fluorine-containing drugs, which currently represent about 30% of all newly approved pharmaceuticals.

The agrochemical industry also benefits from 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone as an intermediate for crop protection agents. With increasing global focus on sustainable agriculture and food security, the demand for innovative agrochemicals has surged. The compound's structural features contribute to the development of more effective and environmentally friendly pest control solutions, responding to current concerns about pesticide resistance and environmental impact.

From a synthetic chemistry perspective, this aryl ketone derivative offers multiple sites for functionalization, making it versatile for various organic transformations. Its stability under diverse reaction conditions has made it popular among researchers working on high-throughput synthesis and combinatorial chemistry approaches. These applications are particularly relevant in today's fast-paced drug discovery environment where efficiency is paramount.

The market for 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone has shown steady growth, driven by expanding R&D activities in both pharmaceutical and agricultural sectors. Suppliers have reported increasing inquiries about CAS 1232407-41-8, particularly from contract research organizations and academic institutions working on fluorine chemistry projects. This trend reflects the broader industry shift toward halogenated building blocks in synthetic chemistry.

Quality control aspects of 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone production have become increasingly important, with manufacturers implementing advanced analytical techniques like HPLC and GC-MS to ensure purity standards. These measures address the pharmaceutical industry's stringent requirements for chemical intermediates, especially those used in final drug substance synthesis.

Environmental considerations in handling bromo-trifluoromethyl compounds have led to improved synthetic protocols that minimize waste generation. Many researchers are exploring green chemistry approaches for utilizing this intermediate, aligning with global sustainability initiatives. These developments respond to growing concerns about the environmental footprint of chemical manufacturing.

Storage and handling recommendations for CAS 1232407-41-8 follow standard laboratory practices for organic intermediates. While not classified as highly hazardous, proper precautions should be taken when working with this compound, including the use of appropriate personal protective equipment. These safety considerations are particularly relevant given current heightened awareness about laboratory safety standards.

Future research directions for 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone include exploring its potential in material science applications, particularly in the development of specialty polymers and electronic materials. The unique electronic properties imparted by its trifluoromethyl group make it interesting for advanced material development, an area receiving increased investment globally.

For researchers sourcing 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone, it's important to verify the CAS 1232407-41-8 specification and obtain proper documentation. The compound is typically supplied as a crystalline solid with purity levels ranging from 95% to 99%, depending on application requirements. These quality parameters are crucial for ensuring reproducible results in synthetic applications.

In conclusion, 1-(2-Bromo-5-trifluoromethylphenyl)-ethanone represents an important chemical building block with diverse applications in modern chemistry. Its combination of bromo and trifluoromethyl functionalities makes it particularly valuable in drug discovery and agrochemical development. As research continues to explore new applications for fluorinated compounds, the significance of this intermediate is likely to grow further in coming years.